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Compound of Interest

Compound Name: Tris(3,5-dimethylphenyl)phosphine

L  Get Quote

Cat. No.: B1295133

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Tris(3,5-
dimethylphenyl)phosphine, a bulky electron-rich phosphine ligand frequently employed in
catalysis and organic synthesis. Due to a lack of specific quantitative solubility data in publicly
available literature, this guide offers qualitative solubility predictions based on the compound's
structural features and the known solubility of analogous compounds. Furthermore, a detailed
experimental protocol for determining solubility via the gravimetric method is provided, enabling
researchers to generate precise quantitative data for their specific applications.

Core Compound Properties

Tris(3,5-dimethylphenyl)phosphine is a white crystalline solid or powder.[1][2] Key physical
and chemical properties are summarized below:

Property Value

Molecular Formula

C24H27P

Molecular Weight 346.44 g/mol [1][2][3]

Melting Point 160-165 °C[1][2]

Appearance White crystalline solid or powder[1][2]
CAS Number 69227-47-0[1][2][3]
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Solubility Profile

As a nonpolar organophosphorus compound, Tris(3,5-dimethylphenyl)phosphine is expected
to exhibit solubility behavior governed by the "like dissolves like" principle. Its three bulky,
nonpolar xylene substituents suggest that it will be most soluble in nonpolar organic solvents.

While specific quantitative data is not readily available, the solubility of the structurally similar
triphenylphosphine can serve as a useful proxy. Triphenylphosphine is known to be soluble in a
range of nonpolar to slightly polar organic solvents, with its solubility generally increasing with
temperature.[4] Based on this, Tris(3,5-dimethylphenyl)phosphine is anticipated to be
soluble in solvents such as:

Toluene

Benzene

Chloroform

Tetrahydrofuran (THF)

Dichloromethane (DCM)

It is expected to have lower solubility in polar protic solvents like ethanol and methanol, and to
be virtually insoluble in water.

Experimental Determination of Solubility

To obtain precise quantitative solubility data, a gravimetric method can be employed. This
method involves saturating a solvent with the solute at a specific temperature, followed by the
careful removal of the solvent and weighing of the dissolved solute.

Experimental Protocol: Gravimetric Solubility
Determination

Objective: To quantitatively determine the solubility of Tris(3,5-dimethylphenyl)phosphine in
a given organic solvent at a specified temperature.

Materials:
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e Tris(3,5-dimethylphenyl)phosphine

» Anhydrous organic solvent of choice

« Scintillation vials or other suitable sealed containers

o Temperature-controlled shaker or incubator

e Syringe filters (0.2 um or 0.45 um pore size, compatible with the solvent)
e Pre-weighed collection vials

e Analytical balance

» Rotary evaporator or vacuum oven

Procedure:

e Preparation of Saturated Solution:

[¢]

Add an excess amount of Tris(3,5-dimethylphenyl)phosphine to a scintillation vial.

[¢]

Add a known volume of the chosen organic solvent to the vial.

[e]

Seal the vial tightly to prevent solvent evaporation.

o

Place the vial in a temperature-controlled shaker or incubator set to the desired
temperature.

o

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours) with constant
agitation to ensure the solution becomes saturated.

e Sample Collection:
o After equilibration, cease agitation and allow the undissolved solid to settle.

o Carefully draw a known volume of the supernatant (the clear, saturated solution) using a
syringe.
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o Attach a syringe filter to the syringe and dispense the filtered solution into a pre-weighed
collection vial. This step is crucial to remove any undissolved solid particles.

e Solvent Evaporation:

o Remove the solvent from the collection vial using a rotary evaporator or by placing it in a
vacuum oven at a temperature that facilitates evaporation without decomposing the solute.

o Data Analysis:

o Once the solvent is completely removed, weigh the collection vial containing the dried
solute.

o Calculate the mass of the dissolved Tris(3,5-dimethylphenyl)phosphine by subtracting
the initial weight of the empty vial.

o The solubility can then be expressed in various units, such as grams per 100 mL of
solvent ( g/100 mL) or moles per liter (mol/L).

Experimental Workflow Diagram

The following diagram illustrates the key steps in the gravimetric determination of solubility.
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Gravimetric Solubility Determination Workflow

1. Prepare Supersaturated Mixture
(Excess Solute + Solvent)

(e.g., 24-48h with agitation)

(3. Allow Solids to Settle)

(4. Withdraw Supernatant with Syringe)

G. Filter into Pre-weighed ViaD

(6. Evaporate Solveng
(7. Weigh Dried Solute)
(8. Calculate Solubility)

Click to download full resolution via product page

(2. Equilibrate at Constant Temperature)

Caption: Workflow for determining solubility via the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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